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Compound of Interest

2-Methylbenzothiazole-5-boronic
Compound Name: d
aci

Cat. No.: B151216

In-Depth Technical Guide: 2-
Methylbenzothiazole-5-boronic acid

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical specifications for 2-Methylbenzothiazole-5-boronic
acid, a compound of interest in biomedical research.

Physicochemical Properties

2-Methylbenzothiazole-5-boronic acid is an organic compound that has applications in
various research areas, including medicinal chemistry.[1] Key quantitative data for this
molecule are summarized below.

Property Value Source
Molecular Formula CsHsBNO:2S [11121[3]
Molecular Weight 193.03 g/mol [1]
Exact Mass 193.0368798 g/mol [1]
Monoisotopic Mass 193.0368798 g/mol [1]
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Compound Identification

For accurate tracking and referencing in research and development, the following identifiers
are associated with 2-Methylbenzothiazole-5-boronic acid:

Identifier Value

IUPAC Name (2-methyl-1,3-benzothiazol-5-yl)boronic acid
CAS Number 590417-67-7

InChl Key XFPZHIXTRXAWAO-UHFFFAOYSA-N
Canonical SMILES B(C1=CC2=C(C=C1)SC(=N2)C)(0)O

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of 2-
Methylbenzothiazole-5-boronic acid are typically specific to the laboratory and the intended
application. Researchers should consult peer-reviewed scientific literature and established
chemical synthesis databases for validated methodologies. The procedures often involve multi-
step synthesis starting from commercially available precursors, followed by purification
techniques such as recrystallization or chromatography, and confirmation of the structure and
purity using methods like NMR spectroscopy and mass spectrometry.

Logical Relationships in Drug Discovery

The utility of boronic acids in drug development often stems from their ability to form reversible
covalent bonds with biological targets. The following diagram illustrates a generalized workflow
for integrating a boronic acid compound into a drug discovery pipeline.
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Caption: A generalized workflow for drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b151216#2-methylbenzothiazole-5-boronic-acid-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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